Cas no 76901-59-2 (Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI))

• Product Name: Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI)
• CAS No: 76901-59-2
• MF: C₃₈H₅₇N₁₁O₁₄
• MW: 891.924488782883
• CID: 565559
• Update Time: 2025-05-25

Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) Chemical and Physical Properties

Names and Identifiers

• Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI)
• Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly
• SAP-I
• SAP-I, Speract
• Speract
• GFDLNGGGVG
• glycyl-L-phenylalanyl-L-alpha-aspartyl-L-leucyl-L-asparaginylglycylglycylglycyl-L-valylglycine
• glycylphenylalanyl-alpha-aspartylleucylasparaginylglycylglycylglycylvalylglycine
• Gly-Phe-As
• -Leu-Asn-Gly-Gly-Gly-Val-Gly
• Sperm respiration-stimulating factor H 1, 5-L-asparagine-9a-glycine-
• Sperm-activating peptide H 1, 5-L-asparagine-

• Inchi： 1S/C38H57N11O14/c1-19(2)10-22(46-37(62)25(13-31(55)56)48-36(61)23(45-27(51)14-39)11-21-8-6-5-7-9-21)35(60)47-24(12-26(40)50)34(59)43-16-29(53)41-15-28(52)42-17-30(54)49-33(20(3)4)38(63)44-18-32(57)58/h5-9,19-20,22-25,33H,10-18,39H2,1-4H3,(H2,40,50)(H,41,53)(H,42,52)(H,43,59)(H,44,63)(H,45,51)(H,46,62)(H,47,60)(H,48,61)(H,49,54)(H,55,56)(H,57,58)/t22-,23-,24-,25-,33-/m0/s1
• InChI Key： NURUARRJQOZSIF-DXIBHZBQSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](CC1C=CC=CC=1)NC(CN)=O)=O)=O)N[C@H](C(NCC(NCC(NCC(N[C@H](C(NCC(=O)O)=O)C(C)C)=O)=O)=O)=O)CC(N)=O

Computed Properties

• Exact Mass: 891.40900
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 63
• Rotatable Bond Count: 37

Experimental Properties

• Density: 1.336±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 405.61000
• LogP: -0.86790

Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI)

Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) and its Applications in Modern Research

CAS no. 76901-59-2 refers to a specific compound that has garnered significant attention in the field of biomedical research, particularly in the study of male reproductive health. This compound, known as Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI), is derived from the egg jelly coat of the sea urchin Hemicentrotus pulcherrimus. The unique properties of this peptide have made it a subject of extensive investigation, with promising results in enhancing sperm function and motility.

The Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) is a biologically active molecule that plays a crucial role in the fertilization process. Its discovery and subsequent research have opened new avenues in understanding the molecular mechanisms underlying sperm activation. This peptide has been shown to interact with specific receptors on sperm cells, thereby facilitating their movement towards the egg. The study of such interactions is vital for developing treatments for male infertility, a condition that affects millions worldwide.

Recent advancements in the field of reproductive biology have highlighted the potential of Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) as a therapeutic agent. Research has demonstrated that this peptide can significantly improve sperm motility and viability, making it a promising candidate for clinical applications. In vitro studies have shown that the administration of this peptide can enhance sperm penetration through the zona pellucida, a critical step in fertilization. These findings have prompted further investigation into its potential use in treating infertility.

The structural characteristics of Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) make it an attractive candidate for drug development. Its small size and high bioavailability allow for efficient absorption and distribution within the body. Additionally, its ability to interact with specific sperm receptors without causing adverse effects on other cellular processes makes it a safe and effective therapeutic option. The compound's stability under various physiological conditions further enhances its potential for clinical use.

In addition to its role in enhancing sperm function, Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) has shown promise in other areas of biomedical research. Studies have indicated that this peptide may have anti-inflammatory and antioxidant properties, which could be beneficial in treating various inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer research and regenerative medicine.

The extraction and purification process of CAS no. 76901-59-2 is a complex and meticulous procedure that requires strict adherence to quality control measures. The egg jelly coat of Hemicentrotus pulcherrimus is harvested under controlled conditions to ensure maximum purity and yield. The peptide is then isolated using advanced chromatographic techniques and characterized using mass spectrometry and nuclear magnetic resonance spectroscopy. These methods ensure that the final product meets the highest standards of quality and consistency.

The growing interest in Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) has led to increased funding for research in this area. Governments and private organizations are investing heavily in studies aimed at understanding its mechanisms of action and exploring its therapeutic potential. This financial support has enabled researchers to conduct comprehensive studies, including clinical trials, to evaluate the safety and efficacy of this peptide as a therapeutic agent.

The future prospects for Sperm-activatingpeptide H 2 (Hemicentrotus pulcherrimus egg jelly coat) (9CI) are highly promising. As our understanding of reproductive biology continues to evolve, so does our ability to harness the potential of this peptide for treating male infertility and other related conditions. Ongoing research aims to optimize its production methods, improve its bioavailability, and explore new therapeutic applications. With continued advancements, this compound is poised to revolutionize the field of reproductive medicine.